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Compound of Interest

Compound Name: 3-Chloro-2-(2-naphthyloxy)aniline

CAS No.: 937604-73-4

Cat. No.: B3169521

Get Quote

Executive Summary & Scientific Rationale
This technical guide provides a comprehensive safety and handling assessment for 3-Chloro-
2-(2-naphthyloxy)aniline, a specialized intermediate frequently utilized in the synthesis of

Type II Kinase Inhibitors and other pharmacophores.

Critical Insight: As a research chemical with limited empirical toxicological data, this guide

employs Structure-Activity Relationship (SAR) analysis and Read-Across methodology from

structural analogues (e.g., 3-chloroaniline, diaryl ethers). Researchers must treat this

compound as a high-potency toxicant capable of inducing methemoglobinemia and aquatic

toxicity until proven otherwise.
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Property Detail

Chemical Name 3-Chloro-2-(2-naphthyloxy)aniline

CAS Number 937604-73-4

Molecular Formula

Molecular Weight 269.73 g/mol

Predicted LogP ~4.5 - 5.2 (Highly Lipophilic)

Physical State
Off-white to pale brown solid (typical for halo-

anilines)

GHS Hazard Identification (Predicted)
Based on the functional group analysis of the chloro-aniline core and naphthyl ether moiety, the

following GHS classifications are projected. This is a conservative safety profile designed to

maximize researcher protection.

Hazard Classification
Acute Toxicity (Oral/Inhalation): Category 3 (Toxic if swallowed or inhaled).

Skin Sensitization: Category 1 (May cause an allergic skin reaction).

Specific Target Organ Toxicity (Repeated Exposure): Category 2 (Blood/Spleen -

Methemoglobinemia).

Aquatic Toxicity (Acute/Chronic): Category 1 (Very toxic to aquatic life with long-lasting

effects).

Signal Word: DANGER
Hazard Statements (H-Codes)

H301+H331: Toxic if swallowed or if inhaled.

H317: May cause an allergic skin reaction.
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H373: May cause damage to organs (blood system) through prolonged or repeated

exposure.

H410: Very toxic to aquatic life with long-lasting effects.

Toxicological Profile & Mechanism of Action
Mechanism of Toxicity: The Aniline Trap
The primary toxicological concern stems from the aniline moiety. Unlike simple amines,

halogenated anilines undergo hepatic bioactivation.

N-Hydroxylation: Cytochrome P450 enzymes oxidize the amine to an N-hydroxylamine.

Methemoglobinemia: The metabolite oxidizes Ferrous hemoglobin (

) to Ferric methemoglobin (

), which cannot transport oxygen.

Adduct Formation: The electrophilic nature of the oxidized intermediate can form covalent

adducts with DNA/proteins, leading to sensitization or cytotoxicity.

Predicted Metabolic Pathway (Graphviz)
The following diagram illustrates the divergent metabolic pathways: one leading to bioactivation

(Toxicity) and the other to detoxification (Excretion).
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Figure 1: Predicted metabolic fate. The N-oxidation pathway (Red) represents the primary

mechanism for aniline-induced hematotoxicity.

Handling & Exposure Controls
Protocol Integrity: This workflow assumes the compound is a potent sensitizer. Engineering

controls are prioritized over PPE.

Engineering Controls
Primary Containment: All weighing and solubilization must be performed in a Class II

Biosafety Cabinet or a Chemical Fume Hood with a face velocity > 100 fpm.

Static Control: Use anti-static weighing boats. The lipophilic nature suggests potential for

static charge accumulation.

Personal Protective Equipment (PPE) Matrix
Body Part Standard PPE

High-Risk PPE
(Spills/Aerosols)

Hands
Double Nitrile Gloves (0.11

mm min)

Silver Shield / Laminate

Gloves (Breakthrough > 480

min)

Respiratory N95 (if in hood)
P100 / N99 Full Face

Respirator (if outside hood)

Eyes Chemical Safety Goggles Face Shield + Goggles

Body Lab Coat (Cotton/Poly) Tyvek Coverall

Solubilization & Stability
Solubility: Insoluble in water. Soluble in DMSO, Ethanol, and DMF.

Stability: Sensitive to oxidation (air) and light. Store under inert gas (Nitrogen/Argon) at

-20°C.
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Self-Validating Step: Upon dissolving in DMSO, the solution should remain clear. Any rapid

darkening (brown/black) indicates oxidation of the aniline group; discard and prepare fresh

under inert atmosphere.

Emergency Response Protocols
First Aid

Inhalation: Move to fresh air immediately. Warning: If victim has blue lips/fingernails

(Cyanosis), administer oxygen and seek medical attention for Methemoglobinemia.

Skin Contact: Wash with soap and water for 15 minutes. Do NOT use ethanol or solvents, as

they enhance transdermal absorption of lipophilic anilines.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.

Spill Cleanup Workflow
Evacuate: Clear the immediate area.

PPE Up: Don double nitrile gloves and P100 respirator.

Contain: Cover spill with a damp absorbent pad (to prevent dust).

Neutralize: Clean surface with 10% bleach solution followed by water.

Disposal: Collect as Hazardous Chemical Waste (do not drain).

Ecological Impact (Aquatic)
Assessment: The 2-naphthyloxy group significantly increases the octanol-water partition

coefficient (LogP > 4.5).

Bioaccumulation: High potential for bioconcentration in aquatic organisms.

Toxicity: Anilines are acutely toxic to Daphnia magna and fish species.

Disposal Mandate: All aqueous waste containing traces of this compound must be collected

for incineration. Zero discharge to municipal sewage.
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Synthesis & Application Context
This compound is a critical scaffold for Type II Kinase Inhibitors. The naphthyloxy group often

occupies the hydrophobic "allosteric pocket" of the kinase enzyme, while the aniline serves as

the "hinge binder" or linker.

Experimental Workflow: Coupling Reaction
When using this intermediate in a urea coupling reaction (common in drug discovery):

Start: 3-Chloro-2-(2-naphthyloxy)aniline

Dissolve in dry THF/DCM
(Inert Atmosphere)

Add Isocyanate / CDI

Monitor: TLC / LCMS
(Watch for Aniline consumption)

Quench: Water/Brine
(Exothermic Risk)

Complete

Isolate: Urea Product
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Figure 2: Standard coupling workflow. Note the requirement for inert atmosphere to prevent

aniline oxidation before reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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